5-[1-(2,4-difluorophenoxy)ethyl]-4-ethyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-[1-(2,4-difluorophenoxy)ethyl]-4-ethyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C12H13F2N3OS/c1-3-17-11(15-16-12(17)19)7(2)18-10-5-4-8(13)6-9(10)14/h4-7H,3H2,1-2H3,(H,16,19)
• InChI Key: AIGOTKWFYQCTPM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NNC1=S)C(C)OC2=C(C=C(C=C2)F)F
• Molecular Formula: C12H13F2N3OS
• Molecular Weight: 285.32 g/mol

Description

“5-[1-(2,4-difluorophenoxy)ethyl]-4-ethyl-4H-1,2,4-triazole-3-thiol” is a chemical compound with the linear formula C12H13F2N3OS. It’s a specialty product for proteomics research.

Molecular Structure Analysis

The molecular structure of this compound includes a 1,2,4-triazole ring, which is a type of heterocyclic aromatic organic compound. This ring is substituted with an ethyl group at the 4-position and a 2,4-difluorophenoxyethyl group at the 5-position.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 285.32. Other physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the current resources.

Scientific Research Applications

5-[1-(2,4-difluorophenoxy)ethyl]-4-ethyl-4H-1,2,4-triazole-3-thiol has been studied for its potential to act as an antioxidant and anti-inflammatory agent, as well as its ability to inhibit the growth of certain cancer cells. In addition, this compound has been found to have anti-diabetic and anti-obesity effects, suggesting that it could be used in the treatment of metabolic diseases. This compound has also been investigated for its potential to reduce oxidative stress in the brain and improve cognitive function.

Mechanism of Action

The mechanism of action of 5-[1-(2,4-difluorophenoxy)ethyl]-4-ethyl-4H-1,2,4-triazole-3-thiol is not fully understood. However, it is believed that the compound has the ability to scavenge free radicals and inhibit the production of reactive oxygen species. In addition, this compound has been found to inhibit the activity of certain enzymes involved in inflammation and cancer cell growth, suggesting that it may have anti-inflammatory and anti-cancer properties.
Biochemical and Physiological Effects
This compound has been found to have a number of beneficial biochemical and physiological effects. In animal studies, this compound has been shown to reduce oxidative stress, reduce inflammation, and inhibit the growth of certain cancer cells. In addition, this compound has been found to have anti-diabetic and anti-obesity effects, suggesting that it could be used in the treatment of metabolic diseases.

Advantages and Limitations for Lab Experiments

The synthesis of 5-[1-(2,4-difluorophenoxy)ethyl]-4-ethyl-4H-1,2,4-triazole-3-thiol is a simple and cost-effective process that can be easily scaled up for commercial production. In addition, this compound has been found to have a number of beneficial biochemical and physiological effects, making it a promising candidate for use in scientific research and medical applications. However, the mechanism of action of this compound is not fully understood, and further research is needed to elucidate its exact mechanism of action.

Future Directions

The potential of 5-[1-(2,4-difluorophenoxy)ethyl]-4-ethyl-4H-1,2,4-triazole-3-thiol for use in scientific research and medical applications is promising. Further research is needed to fully understand its mechanism of action and explore its potential therapeutic applications. In addition, further research is needed to investigate the potential of this compound to reduce oxidative stress in the brain and improve cognitive function. Finally, further research is needed to explore the potential of this compound to inhibit the growth of certain cancer cells and reduce inflammation.

Synthesis Methods

5-[1-(2,4-difluorophenoxy)ethyl]-4-ethyl-4H-1,2,4-triazole-3-thiol is synthesized by a two-step procedure. The first step involves the reaction of 2,4-difluorophenol with ethyl chloroformate to form the intermediate 2,4-difluorophenyl ethyl chloroformate. This intermediate is then reacted with 4-ethyl-4H-1,2,4-triazole-3-thiol to form the final product, this compound. The synthesis of this compound is a simple and cost-effective process that can be easily scaled up for commercial production.